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Compound of Interest

Compound Name: Farrerol

Cat. No.: B190892 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of farrerol with other well-studied flavonoids,

namely quercetin and luteolin, in their capacity to inhibit key inflammatory pathways. By

presenting quantitative data, detailed experimental methodologies, and visual representations

of signaling cascades, this document aims to serve as a valuable resource for researchers

investigating novel anti-inflammatory therapeutics.

Quantitative Comparison of Anti-Inflammatory
Activity
The inhibitory effects of farrerol, quercetin, and luteolin on the production of nitric oxide (NO), a

key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated RAW264.7 macrophages

are summarized below. While direct IC50 values for farrerol in this specific assay are not

readily available in the reviewed literature, its significant inhibitory activity has been

documented.
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Flavonoid Target Cell Line Stimulant
IC50 Value
(µM)

Reference

Farrerol

Nitric Oxide

(NO)

Production

RAW264.7 LPS

Data not

available;

significant

reduction at

25-100 µM

[1]

Quercetin

Nitric Oxide

(NO)

Production

RAW264.7 LPS 20.1 [2]

Luteolin

Nitric Oxide

(NO)

Production

RAW264.7 LPS 27 [3]

Note: The IC50 values for quercetin and luteolin are sourced from studies with comparable

experimental setups. The absence of a precise IC50 value for farrerol highlights an area for

future quantitative investigation to enable a direct potency comparison.

Key Inflammatory Signaling Pathways Modulated by
Farrerol and Other Flavonoids
Farrerol exerts its anti-inflammatory effects by modulating several critical signaling pathways.

These pathways are also common targets for other flavonoids like quercetin and luteolin.

NF-κB Signaling Pathway
The Nuclear Factor-kappa B (NF-κB) pathway is a cornerstone of the inflammatory response,

responsible for the transcription of numerous pro-inflammatory genes. Farrerol has been

shown to inhibit this pathway by preventing the phosphorylation and subsequent degradation of

IκBα, which in turn blocks the nuclear translocation of the p65 subunit of NF-κB.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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